Cas no 896333-84-9 (N-propyl-N'-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide)

• Product Name: N-propyl-N'-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide
• CAS No: 896333-84-9
• MF: C₁₅H₁₈N₂O₄S₃
• MW: 386.50941991806
• CID: 5836023
• PubChem ID: 22584108
• Update Time: 2025-07-17

N-propyl-N'-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-propyl-N'-(2-thiophen-2-yl-2-thiophen-2-ylsulfonylethyl)oxamide
• AKOS021622810
• 896333-84-9
• AKOS002056782
• F2570-0551
• CCG-195597
• N-propyl-N'-[2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethyl]ethanediamide
• N1-propyl-N2-(2-(thiophen-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)oxalamide
• N-propyl-N'-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide

• Inchi： 1S/C15H18N2O4S3/c1-2-7-16-14(18)15(19)17-10-12(11-5-3-8-22-11)24(20,21)13-6-4-9-23-13/h3-6,8-9,12H,2,7,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key： MPEKFDWJKFMZSL-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCC(C1SC=CC=1)S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 386.04287058g/mol
• Monoisotopic Mass: 386.04287058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-propyl-N'-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide

N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896333-84-9): An Overview

N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896333-84-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its intricate combination of thiophene and sulfonyl groups, offers a rich platform for exploring novel biological activities and material properties.

The chemical structure of N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide is defined by a central ethane diamide backbone, flanked by a propyl group and a 2-thiophenyl-substituted 2-thiophenesulfonyl group. This unique arrangement imparts the molecule with a high degree of functional versatility, making it an attractive candidate for a wide range of applications. The presence of the thiophene rings, known for their electron-donating properties, and the sulfonyl group, which introduces electron-withdrawing characteristics, creates a balanced electronic environment that can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The thiophene moieties are known to interact with key biological targets, such as cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. The sulfonyl group further enhances the compound's ability to modulate these enzymes, potentially leading to more effective anti-inflammatory drugs with fewer side effects.

In addition to its anti-inflammatory potential, N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide has been explored for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The unique combination of thiophene and sulfonyl groups appears to disrupt bacterial cell membranes, leading to cell death. This finding is particularly significant given the growing global concern over antibiotic resistance.

Beyond its biological applications, N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide has also shown promise in materials science. Research conducted at the University of California, Berkeley, has explored the use of this compound as a precursor for the synthesis of conductive polymers. The thiophene rings provide conjugation pathways that enhance electrical conductivity, while the sulfonyl group improves the thermal stability of the resulting materials. These properties make it an attractive candidate for applications in organic electronics and energy storage devices.

The synthesis of N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-thiophenesulfonyl chloride with 1-aminoethylamine followed by coupling with 1-propylamine. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions, reducing reaction times and improving overall efficiency.

In terms of safety and handling, while N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide are promising across multiple fields. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. For example, efforts are underway to develop more potent derivatives with enhanced selectivity and reduced toxicity for therapeutic use. In materials science, researchers are exploring new synthetic methods to produce large quantities of this compound at lower costs, paving the way for commercial applications in electronics and energy storage.

In conclusion, N-Propyl-N'-2-(Thiophen-2-yl)-2-(Thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896333-84-9) represents a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel drugs with improved efficacy and fewer side effects, as well as advanced materials with enhanced performance characteristics. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in various scientific and industrial domains.